Cas no 887267-97-2 (2-(Biphenyl-4-yl)-5-(trifluoromethyl)-1,3,4-oxadiazole)

• Product Name: 2-(Biphenyl-4-yl)-5-(trifluoromethyl)-1,3,4-oxadiazole
• CAS No: 887267-97-2
• MF: C₁₅H₉F₃N₂O
• MW: 290.239973783493
• MDL: MFCD00491593
• CID: 4718568
• Update Time: 2025-06-10

2-(Biphenyl-4-yl)-5-(trifluoromethyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-biphenyl-4-yl-5-(trifluoromethyl-(1,3,4)oxadiazole)
• 2-(Biphenyl-4-yl)-5-(trifluoromethyl)-1,3,4-oxadiazole
• 2-Biphenyl-4-yl-5-trifluoromethyl-[1,3,4]oxadiazole
• 2-(biphenyl)-4-yl-5-(trifluoromethyl)-1,3,4-oxadiazole
• 2-([1,1'-Biphenyl]-4-yl)-5-(trifluoromethyl)-1,3,4-oxadiazole
• 2-biphenyl-4-yl-5-trifluoromethyl-(1,3,4)oxadiazole
• 2-{[1,1'-biphenyl]-4-yl}-5-(trifluoromethyl)-1,3,4-oxadiazole
• PC2183
• KM5305
• 2-Biphenyl-4-

• MDL： MFCD00491593
• Inchi： 1S/C15H9F3N2O/c16-15(17,18)14-20-19-13(21-14)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9H
• InChI Key： VPLXDSPZOPBAEA-UHFFFAOYSA-N
• SMILES： FC(C1=NN=C(C2C=CC(=CC=2)C2C=CC=CC=2)O1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 336
• Topological Polar Surface Area: 38.9

Additional information on 2-(Biphenyl-4-yl)-5-(trifluoromethyl)-1,3,4-oxadiazole

Comprehensive Overview of 2-(Biphenyl-4-yl)-5-(trifluoromethyl)-1,3,4-oxadiazole (CAS No. 887267-97-2)

2-(Biphenyl-4-yl)-5-(trifluoromethyl)-1,3,4-oxadiazole (CAS No. 887267-97-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound belongs to the 1,3,4-oxadiazole family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The presence of the biphenyl and trifluoromethyl groups enhances its structural uniqueness, making it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical properties in drug design. Researchers are particularly interested in CAS No. 887267-97-2 as a potential building block for developing novel therapeutics targeting diseases such as cancer, inflammation, and infectious diseases. Its oxadiazole core is also being explored for its role in improving the efficacy of agrochemicals, such as pesticides and herbicides, by increasing their resistance to environmental degradation.

The synthesis of 2-(Biphenyl-4-yl)-5-(trifluoromethyl)-1,3,4-oxadiazole typically involves the cyclization of hydrazides with carboxylic acid derivatives, followed by functionalization with the biphenyl moiety. This process has been optimized to achieve high yields and purity, making it feasible for large-scale production. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound and ensure its quality for research and industrial applications.

One of the most frequently asked questions about CAS No. 887267-97-2 is its potential role in green chemistry and sustainable synthesis. With growing environmental concerns, scientists are investigating eco-friendly methods to produce this compound, such as using catalytic reactions or renewable solvents. Additionally, its compatibility with click chemistry and other modular synthetic approaches has made it a popular choice for constructing complex molecular architectures in medicinal chemistry.

Another area of interest is the compound's photophysical properties, which are being studied for applications in organic electronics and optoelectronic devices. The trifluoromethyl group can influence the electronic distribution within the molecule, potentially leading to materials with unique light-emitting or charge-transport characteristics. This has sparked collaborations between chemists and materials scientists to explore its use in OLEDs, sensors, and other advanced technologies.

In summary, 2-(Biphenyl-4-yl)-5-(trifluoromethyl)-1,3,4-oxadiazole (CAS No. 887267-97-2) is a versatile compound with broad applications across multiple scientific disciplines. Its unique structural features and functional groups make it a valuable tool for researchers aiming to develop innovative solutions in healthcare, agriculture, and materials science. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in future technological advancements.